Cas no 885675-66-1 (4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine)

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine structure
885675-66-1 structure
Product Name:4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine
CAS No:885675-66-1
MF:C16H22ClN5O3S2
MW:431.960579395294
MDL:MFCD14525714
CID:831246
PubChem ID:23650837
Update Time:2024-12-09

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
    • 2-CHLORO-6-(4-METHANESULFONYL-PIPERAZIN-1-YLMETHYL)-4-MORPHOLIN-4-YL-THIENO[3,2-D]PYRIMIDINE
    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
    • 4-(2-chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]-pyrimidin-4-yl)morpholine
    • Thieno[3,2-d]pyrimidine, 2-chloro-6-[[4-(methylsulfonyl)-1-piperazinyl]methyl]-4-(4-morpholinyl)-
    • 2-Chloro-6-[[4-(methylsulfonyl)-1-piperazinyl]methyl]-4-(4-morpholinyl)thieno[3,2-d]pyrimidine (ACI)
    • 2-Chloro-6-[(4-methylsulfonylpiperazin-1-yl)methyl]-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine
    • 4-[2-Chloro-6-[[4-(methylsulfonyl)piperazin-1-yl]methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
    • CS-13157
    • 2-Chloro-6-((4-methanesulfonyl-piperazin-1-yl)methyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
    • CS-B0061
    • 2-chloro-6-(4-methanesulphonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine
    • 2-Chloro-6-(4-methylsulfonyl-piperazine-1-yl-methyl)-4-morpholin-4-yl-thieno[3,2-d}pyrimidine
    • 885675-66-1
    • 4-{2-CHLORO-6-[(4-METHANESULFONYLPIPERAZIN-1-YL)METHYL]THIENO[3,2-D]PYRIMIDIN-4-YL}MORPHOLINE
    • FELGNOOJSGQIPV-UHFFFAOYSA-N
    • MFCD14525714
    • 2-Chloro-6-{[4-(methanesulfonyl)piperazin-1-yl]methyl}-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine
    • SCHEMBL189763
    • AKOS016005222
    • 2-Chloro-6-((4-methanesulfonylpiperazin-1-yl)methyl)-4-morpholinothieno[3,2-d]pyrimidine
    • 4-[2-chloro-6-[(4-methylsulfonylpiperazin-1-yl)methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
    • 2-Chloro-4-morpholino-6-((4-N-methylsulfonylpiperazin-1-yl)methyl)thieno[3,2-d]pyrimidine
    • 2-chloro-6-((4-methylsulfonylpiperazin-1-yl)methyl)-4-morpholinothieno[3,2-d]pyrimidine
    • DTXSID60635332
    • DB-355892
    • C16H22ClN5O3S2
    • BCP13186
    • 2-Chloro-6-(4-methylsulfonyl-piperazine-1-yl-methyl)-4-morpholin-4-yl-thieno[3.2-d}pyrimidine
    • 4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine
    • MDL: MFCD14525714
    • Inchi: 1S/C16H22ClN5O3S2/c1-27(23,24)22-4-2-20(3-5-22)11-12-10-13-14(26-12)15(19-16(17)18-13)21-6-8-25-9-7-21/h10H,2-9,11H2,1H3
    • InChI Key: FELGNOOJSGQIPV-UHFFFAOYSA-N
    • SMILES: O=S(C)(N1CCN(CC2=CC3N=C(N=C(C=3S2)N2CCOCC2)Cl)CC1)=O

Computed Properties

  • Exact Mass: 431.0852596g/mol
  • Monoisotopic Mass: 431.0852596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 116Ų

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151489-1g
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1 95%
1g
$729 2021-08-05
TRC
C074185-50mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1
50mg
$ 510.00 2022-06-06
TRC
C074185-100mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1
100mg
$ 850.00 2022-06-06
abcr
AB480702-250 mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1
250mg
€1,013.30 2023-04-20
Chemenu
CM151489-1g
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1 95%
1g
$*** 2023-05-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01692-1g
4-[2-chloro-6-[(4-methylsulfonylpiperazin-1-yl)methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
885675-66-1 95
1g
$1030 2022-12-03
AK Scientific
4398AC-250mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1 95%
250mg
$831 2023-09-16
Matrix Scientific
096068-250mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine, 95+%
885675-66-1 95+%
250mg
$742.00 2023-09-06
Matrix Scientific
096068-1g
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine, 95+%
885675-66-1 95+%
1g
$1647.00 2023-09-06
eNovation Chemicals LLC
Y1251901-250mg
4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
885675-66-1 95%
250mg
$1050 2024-06-07

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trimethyl orthoformate ,  Sodium triacetoxyborohydride Solvents: 1,2-Dichloroethane
Reference
Discovery of (Thienopyrimidin-2-yl)aminopyrimidines as Potent, Selective, and Orally Available Pan-PI3-Kinase and Dual Pan-PI3-Kinase/mTOR Inhibitors for the Treatment of Cancer
Sutherlin, Daniel P.; Sampath, Deepak; Berry, Megan; Castanedo, Georgette; Chang, Zhigang; et al, Journal of Medicinal Chemistry, 2010, 53(3), 1086-1097

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Isopropanol ;  11 h, reflux
Reference
Design, synthesis and anticancer activity of 4-morpholinothieno[3,2-d]pyrimidine derivatives bearing arylmethylene hydrazine moiety
Zhu, Wufu; Zhai, Xin; Fu, Qiangqiang; Guo, Fei; Bai, Mei; et al, Chemical & Pharmaceutical Bulletin, 2012, 60(8), 1037-1045

Production Method 3

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  -5 °C; 30 min, < 0 °C; 0 °C → -20 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  < -10 °C
1.3 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  10 °C; 30 min, 10 °C; 10 °C → -20 °C
1.4 Solvents: Tetrahydrofuran ;  2 h, < -10 °C; 12 h, -10 °C
1.5 Reagents: Water
Reference
A Practical Synthesis of a PI3K Inhibitor under Noncryogenic Conditions via Functionalization of a Lithium Triarylmagnesiate Intermediate
Tian, Qingping; Cheng, Zhigang; Yajima, Herbert M.; Savage, Scott J.; Green, Keena L.; et al, Organic Process Research & Development, 2013, 17(1), 97-107

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Isopropanol ;  11 h, reflux
Reference
Synthesis and cytotoxic activity of novel 2,6-disubstituted-4-morpholinothieno[3,2-d]pyrimidines as potent anti-tumor agents
Zhu, Wu Fu; Zhai, Xin; Li, Sai; Cao, Yun Yun; Gong, Ping; et al, Chinese Chemical Letters, 2012, 23(6), 703-706

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Dimethylformamide ,  Tetrahydrofuran ;  -78 °C
1.2 Reagents: 1,2-Dichloroethane ,  Sodium triacetoxyborohydride
Reference
Identification of GNE-477, a potent and efficacious dual PI3K/mTOR inhibitor
Heffron, Timothy P.; Berry, Megan; Castanedo, Georgette; Chang, Christine; Chuckowree, Irina; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(8), 2408-2411

Production Method 6

Reaction Conditions
1.1 Reagents: Trimethyl orthoformate Solvents: 1,2-Dichloroethane ;  6 h, rt
1.2 Reagents: Sodium triacetoxyborohydride ;  24 h, rt
1.3 Solvents: Water
Reference
The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer
Folkes, Adrian J.; Ahmadi, Khatereh; Alderton, Wendy K.; Alix, Sonia; Baker, Stewart J.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5522-5532

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Raw materials

4-(2-Chloro-6-((4-(methylsulfonyl)piperazin-1-yl)-methyl)thieno3,2-dpyrimidin-4-yl)morpholine Preparation Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.